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Compound of Interest

Compound Name: 4-(Dimethylamino)benzophenone

Cat. No.: B186975

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of 4-
(Dimethylamino)benzophenone, a compound of significant interest in various scientific and
industrial applications. This document summarizes available data on its melting point and
thermal stability, details relevant experimental methodologies, and presents visual workflows
for key analytical techniques.

Introduction

4-(Dimethylamino)benzophenone, also known as 4-Benzoyl-N,N-dimethylaniline, is a
versatile organic compound widely utilized as a photoinitiator in polymer chemistry, a UV
absorber in cosmetics and coatings, and an intermediate in the synthesis of dyes and
pharmaceuticals.[1] Its performance and stability under thermal stress are critical parameters
for its application in materials science and drug development, influencing formulation
strategies, processing conditions, and product shelf-life.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-(Dimethylamino)benzophenone
is presented below.
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Property Value Reference
Molecular Formula Ci1sH1sNO [2]
Molecular Weight 225.29 g/mol [3]

Yellow to yellow-green
Appearance ) [4]
crystalline powder

CAS Number 530-44-9 3]

Melting Point and Thermal Stability

The melting point of 4-(Dimethylamino)benzophenone is well-documented in the scientific
literature. However, specific quantitative data regarding its thermal decomposition, such as that
obtained from Thermogravimetric Analysis (TGA), is not readily available in the reviewed

sources.

Melting Point

The melting point of 4-(Dimethylamino)benzophenone consistently falls within a narrow
range, indicating a high degree of purity for commercially available samples.

Parameter Temperature Range (°C) References
Melting Point 88 -92 [4]
88 - 90 [31[5]

Thermal Stability

While specific TGA data for 4-(Dimethylamino)benzophenone is not available in the public
domain, studies on various other benzophenone derivatives demonstrate a generally high
thermal stability. Decomposition temperatures (T D ) for a range of benzophenone-based
materials have been reported to be between 218 °C and 553 °C.[4] For instance, certain novel
benzophenone derivatives exhibit a 5% weight loss temperature (T d ) between 360 °C and
424 °C.[5] The inclusion of the rigid aromatic structure of the benzophenone moiety is known to
enhance the thermal stability of polymers.[6]
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It is important to note that the thermal stability of a specific compound can be influenced by its
substitution pattern and intermolecular interactions. Therefore, direct experimental analysis of
4-(Dimethylamino)benzophenone is necessary to determine its precise decomposition
profile.

Experimental Protocols

The following sections detail standardized experimental methodologies for determining the
melting point and thermal stability of organic compounds like 4-
(Dimethylamino)benzophenone.

Differential Scanning Calorimetry (DSC) for Melting
Point Determination

Differential Scanning Calorimetry is a fundamental thermoanalytical technique used to measure
the difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. It is a precise method for determining the melting point
and enthalpy of fusion.

Methodology:

o Sample Preparation: A small amount of the 4-(Dimethylamino)benzophenone sample
(typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan.

e Instrument Setup: The DSC instrument is calibrated using a standard with a known melting
point and enthalpy of fusion (e.g., indium).

o Experimental Conditions:

o Temperature Program: The sample is heated at a constant rate, typically 10 °C/min, under
a controlled atmosphere.

o Atmosphere: An inert atmosphere, such as nitrogen, is maintained at a constant flow rate
(e.g., 50 mL/min) to prevent oxidative degradation.

» Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point
is determined as the onset temperature of the endothermic melting peak. The area under the
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peak is integrated to calculate the enthalpy of fusion.

Thermogravimetric Analysis (TGA) for Thermal Stability
Assessment

Thermogravimetric Analysis measures the change in mass of a sample as a function of
temperature or time in a controlled atmosphere. This technique is used to determine the
thermal stability and decomposition profile of a material.

Methodology:

o Sample Preparation: A small, representative sample of 4-(Dimethylamino)benzophenone
(typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina or platinum).

 Instrument Setup: The TGA instrument's balance is tared to zero with an empty sample pan.
» Experimental Conditions:

o Temperature Program: The sample is heated from ambient temperature to a final
temperature (e.g., 600 °C) at a constant heating rate, such as 10 °C/min or 20 °C/min.

o Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert
gas like nitrogen, at a specified flow rate to prevent oxidation.

o Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The
onset temperature of decomposition is a key indicator of thermal stability. The temperatures
at which 5% or 10% weight loss occurs are also commonly reported.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental
workflows for DSC and TGA.
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DSC Experimental Workflow
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The melting point of 4-(Dimethylamino)benzophenone is well-established within the range of
88-92 °C. While qualitative statements suggest good thermal stability, a comprehensive,
guantitative assessment of its thermal decomposition profile through techniques like TGA is not
readily available in the current literature. The provided experimental protocols for DSC and
TGA offer a standardized approach for researchers to determine these critical thermal
properties, enabling a more complete understanding of this important compound's behavior for
various applications. Further experimental investigation is warranted to definitively characterize
the thermal stability of 4-(Dimethylamino)benzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

